Cas no 2171757-17-6 (4-(4-cyclopropylpiperazin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-(4-cyclopropylpiperazin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171757-17-6
• MF: C₂₆H₂₉N₃O₅
• MW: 463.52556681633
• CID: 5896809
• PubChem ID: 165528451
• Update Time: 2025-10-05

4-(4-cyclopropylpiperazin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-cyclopropylpiperazin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• 4-(4-cyclopropylpiperazin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• 2171757-17-6
• EN300-1494769

• Inchi： 1S/C26H29N3O5/c30-24(31)15-23(25(32)29-13-11-28(12-14-29)17-9-10-17)27-26(33)34-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,17,22-23H,9-16H2,(H,27,33)(H,30,31)
• InChI Key： QRTOEJGHIUSFLD-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCN(CC1)C1CC1

Computed Properties

• Exact Mass: 463.21072103g/mol
• Monoisotopic Mass: 463.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 99.2Ų

Additional information on 4-(4-cyclopropylpiperazin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

4-(4-Cyclopropylpiperazin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171757-17-6, commonly referred to as 4-(4-cyclopropylpiperazin-1-yl)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential therapeutic implications. In this article, we delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements associated with this compound.

Structural Analysis and Synthesis

The molecular structure of 4-(4-cyclopropylpiperazin-1-yl)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid is characterized by a piperazine ring substituted with a cyclopropyl group at the 4-position. The piperazine moiety is connected to a butanoic acid backbone, which bears a fluorenylmethoxycarbonyl (Fmoc) group at the 3-position. This arrangement creates a molecule with both rigid and flexible regions, contributing to its unique chemical properties.

The synthesis of this compound typically involves multi-step processes, including nucleophilic substitution, amide bond formation, and protection/deprotection strategies. Recent studies have focused on optimizing these steps to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic methods.

Pharmacological Properties and Applications

Research into the pharmacological properties of 4-(4-cyclopropylpiperazin-1-yl)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid has revealed its potential as a building block in peptide synthesis and drug design. The Fmoc group serves as an excellent protecting group for amino acids during solid-phase synthesis, making this compound invaluable in the development of complex peptide structures.

Moreover, the cyclopropyl-substituted piperazine moiety confers unique pharmacokinetic properties, including enhanced bioavailability and stability. Recent studies have explored its role in targeting specific receptors and enzymes, suggesting its potential in treating conditions such as cancer, inflammation, and neurodegenerative diseases.

Recent Research Advancements

In recent years, there has been a surge in research focusing on the optimization of 4-(4-cyclopropylpiperazin-1-yli)-3-{(9H-fluoren--methoxycarbonyl}amino)-butyric acid derivatives for therapeutic applications. For instance, researchers have investigated the impact of substituent modifications on the compound's solubility, permeability, and metabolic stability.

Additionally, computational modeling techniques have been employed to predict the binding affinities of this compound to various biological targets. These studies have provided valuable insights into its mechanism of action and potential toxicity profiles.

Future Directions

The future of 4-(4-cyclopropyl-piperazin--yli)-3-{(9H-fluorenylmethoxy-carbonyl}amino)--butyric acid lies in its continued exploration as a versatile tool in medicinal chemistry. Ongoing research aims to unlock its full potential by developing novel analogs with improved efficacy and reduced side effects.

Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications. As our understanding of its properties deepens, it holds promise as a cornerstone in the development of next-generation therapeutics.

Conclusion

In summary, 4-(4-cyclopropyl-piperazin--yli)-3-{(9H-fluorenylmethoxy-carbonyl}amino)--butyric acid (CAS No. 2171757--17--6) is a remarkable molecule with significant implications for drug discovery and peptide synthesis. Its unique structure, coupled with recent advancements in synthesis and pharmacology, positions it as a key player in modern medicinal chemistry.